Cas no 904451-38-3 (8-benzoyl-6-(3-methoxyphenyl)methyl-2H,3H,6H,9H-1,4dioxino2,3-gquinolin-9-one)

• Product Name: 8-benzoyl-6-(3-methoxyphenyl)methyl-2H,3H,6H,9H-1,4dioxino2,3-gquinolin-9-one
• CAS No: 904451-38-3
• MF: C₂₆H₂₁NO₅
• MW: 427.448647260666
• CID: 5442010
• PubChem ID: 18592565
• Update Time: 2025-05-18

8-benzoyl-6-(3-methoxyphenyl)methyl-2H,3H,6H,9H-1,4dioxino2,3-gquinolin-9-one Chemical and Physical Properties

Names and Identifiers

• 8-Benzoyl-2,3-dihydro-6-[(3-methoxyphenyl)methyl]-1,4-dioxino[2,3-g]quinolin-9(6H)-one
• CCG-132793
• 8-benzoyl-6-(3-methoxybenzyl)-2,3-dihydro[1,4]dioxino[2,3-g]quinolin-9(6H)-one
• AKOS001830822
• VU0512418-1
• 904451-38-3
• 8-benzoyl-6-[(3-methoxyphenyl)methyl]-2H,3H,6H,9H-[1,4]dioxino[2,3-g]quinolin-9-one
• F3168-1180
• 8-benzoyl-6-(3-methoxybenzyl)-2,3-dihydro-[1,4]dioxino[2,3-g]quinolin-9(6H)-one
• 8-benzoyl-6-[(3-methoxyphenyl)methyl]-2,3-dihydro-[1,4]dioxino[2,3-g]quinolin-9-one
• 8-benzoyl-6-(3-methoxyphenyl)methyl-2H,3H,6H,9H-1,4dioxino2,3-gquinolin-9-one

• Inchi： 1S/C26H21NO5/c1-30-19-9-5-6-17(12-19)15-27-16-21(25(28)18-7-3-2-4-8-18)26(29)20-13-23-24(14-22(20)27)32-11-10-31-23/h2-9,12-14,16H,10-11,15H2,1H3
• InChI Key： CZGMTJCNYYHIRV-UHFFFAOYSA-N
• SMILES： O1CCOC2C=C3C(C(C(C4C=CC=CC=4)=O)=CN(CC4C=CC=C(C=4)OC)C3=CC1=2)=O

Computed Properties

• Exact Mass: 427.14197277g/mol
• Monoisotopic Mass: 427.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 65.1Ų

Experimental Properties

• Density: 1.321±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 629.6±55.0 °C(Predicted)
• pka: -2.62±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aroylquinolines

Additional information on 8-benzoyl-6-(3-methoxyphenyl)methyl-2H,3H,6H,9H-1,4dioxino2,3-gquinolin-9-one

Introduction to 8-benzoyl-6-(3-methoxyphenyl)methyl-2H,3H,6H,9H-1,4dioxino2,3-guinolin-9-one (CAS No. 904451-38-3)

The compound 8-benzoyl-6-(3-methoxyphenyl)methyl-2H,3H,6H,9H-1,4dioxino2,3-guinolin-9-one, identified by its CAS number 904451-38-3, represents a fascinating molecule within the realm of heterocyclic chemistry. This intricate structure combines elements of benzoyl substitution, methoxyphenylmethyl functionality, and a unique dioxinoquinolinone backbone, making it a subject of significant interest in pharmaceutical research. The dioxino moiety introduces a rigid aromatic system with potential for diverse electronic properties, while the benzoyl and methoxyphenyl groups may contribute to metabolic stability and bioavailability.

Recent advancements in medicinal chemistry have highlighted the importance of functionalized quinolinone scaffolds in drug discovery. Quinolinones are well-documented for their biological activity across multiple targets, including kinases and transcription factors. The introduction of oxygen-rich heterocycles such as dioxines can further modulate the pharmacophoric properties of these molecules. In particular, the 8-benzoyl substituent may enhance binding affinity through hydrogen bonding interactions with biological targets, while the 6-(3-methoxyphenyl)methyl group could improve solubility and reduce off-target effects.

The synthesis of such complex molecules often involves multi-step organic transformations that require precise control over reaction conditions. The presence of both dioxino and quinolinone moieties necessitates careful consideration during functionalization to avoid unwanted side reactions. Modern synthetic methodologies have enabled the efficient construction of these frameworks using transition-metal catalysis or photoredox processes. For instance, recent studies have demonstrated that palladium-catalyzed cross-coupling reactions can be employed to introduce aryl or alkyl groups at strategic positions within the molecule.

From a computational chemistry perspective, the molecular modeling of 8-benzoyl-6-(3-methoxyphenyl)methyl-2H,3H,6H,9H-1,4dioxino2,3-guinolin-9-one has revealed intriguing insights into its binding modes. Molecular dynamics simulations indicate that the benzoyl group adopts an orientation conducive to interactions with polar residues in protein active sites. Additionally, the methoxyphenyl ring exhibits a preference for hydrophobic pockets. These findings align with experimental observations from crystallographic studies of related compounds.

In preclinical settings, derivatives of this class have shown promise as inhibitors of aberrantly activated kinases implicated in cancer progression. The combination of structural rigidity provided by the dioxinoquinolinone core and tunable substituents offers a versatile platform for developing selective modulators. Notably, modifications at the 9-one position have been explored to enhance metabolic stability while maintaining biological activity. Such structural optimizations are critical for advancing candidates toward clinical evaluation.

The role of natural product-inspired scaffolds cannot be overstated in modern drug discovery. Many successful therapeutics have been derived from biogenetically inspired structures that mimic natural products. The unique architecture of 8-benzoyl-6-(3-methoxyphenyl)methyl-2H,3H,6H,9H-1,4dioxino2,3-guinolin-9-one bears resemblance to certain bioactive natural products found in plants and microorganisms. This parallelism suggests potential pharmacological relevance that warrants further exploration through high-throughput screening or rational design approaches.

Emerging technologies such as organometallic chemistry and flow synthesis have revolutionized access to complex heterocycles like this one. Continuous flow reactors enable scalable production under controlled conditions while minimizing waste generation—a critical consideration in green chemistry initiatives. These innovations are particularly relevant for synthesizing analog libraries needed for structure-activity relationship studies.

The future direction for research involving this compound lies in elucidating its mechanism of action through biochemical assays and target validation experiments. Understanding how it interacts with cellular machinery will provide valuable insights into its therapeutic potential or limitations. Collaborative efforts between synthetic chemists and biologists are essential to bridge knowledge gaps between chemical design and biological response.

Regulatory considerations also play a significant role in translating laboratory discoveries into viable drug candidates. Compliance with Good Manufacturing Practices (GMP) is necessary for producing material suitable for clinical trials or commercialization purposes regardless of intended use cases within pharmaceutical development pipelines.

In conclusion,8-benzoyl-6-(3-methoxyphenyl)methyl-2H,,3H,,6H,,9H,1,4dioxino2,3-guinolin-9-one (CAS No. 904451-38-3) exemplifies how intricate molecular architectures can be leveraged to develop novel bioactive entities with potential therapeutic applications across diverse disease areas including oncology and inflammatory disorders where kinase inhibition plays a central role.